Cas no 1024728-98-0 (N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline)

• Product Name: N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline
• CAS No: 1024728-98-0
• MF: C₁₄H₉BrF₂N₂O₄S
• MW: 419.198068380356
• MDL: MFCD00245374
• CID: 5214935
• Update Time: 2026-03-06

N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline

• MDL： MFCD00245374
• Inchi： 1S/C14H9BrF2N2O4S/c15-9-1-4-11(5-2-9)24(22,23)14(19(20)21)8-18-13-6-3-10(16)7-12(13)17/h1-8,18H/b14-8+
• InChI Key： KMBOVVMOLHXDSL-RIYZIHGNSA-N
• SMILES： N(/C=C(/S(C1=CC=C(Br)C=C1)(=O)=O)\[N+]([O-])=O)C1=CC=C(F)C=C1F

Additional information on N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline

Introduction to N-[(E)-2-(4-bromophenylsulfonyl-2-nitroethenyl)-2,4-difluoroaniline] (CAS No. 1024728-98-0)

N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline, identified by its CAS number 1024728-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as a sulfonyl group, a nitro group, and fluoro substituents. These features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research and development.

The structural composition of N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline is pivotal in understanding its reactivity and interaction with biological targets. The presence of the 4-bromophenyl moiety introduces a bromine atom, which can participate in various chemical transformations such as cross-coupling reactions, enhancing its utility in synthetic chemistry. The sulfonyl group not only contributes to the molecular polarity but also serves as a key pharmacophore in drug design, often improving binding affinity to biological receptors. Additionally, the nitroethenyl moiety introduces both electron-withdrawing and electron-donating effects, influencing the electronic properties of the molecule and potentially modulating its biological activity.

The introduction of fluoro atoms at the 2 and 4 positions of the aniline ring further enhances the compound's pharmacological profile. Fluoro substitution is a well-established strategy in medicinal chemistry due to its ability to improve metabolic stability, lipophilicity, and binding affinity. In particular, the 2,4-difluoroaniline scaffold has been extensively studied for its potential applications in the development of therapeutic agents targeting various diseases. The combination of these structural elements makes N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline a promising candidate for further exploration in drug discovery.

In recent years, significant advancements have been made in understanding the role of N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline in medicinal chemistry. Researchers have leveraged computational methods and experimental techniques to elucidate its mechanism of action and explore its potential therapeutic applications. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The nitro group within its structure can be reduced to an amine under specific conditions, leading to novel derivatives with altered biological properties.

The synthetic pathways for N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline have also been optimized to enhance yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the production process. These advancements not only facilitate large-scale synthesis but also enable the rapid generation of libraries of analogs for high-throughput screening. Such efforts are crucial for identifying new lead compounds with improved pharmacological profiles.

The pharmacokinetic properties of N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline are another area of active investigation. Researchers are keen on understanding how the molecule is absorbed, distributed, metabolized, and excreted by the body. This knowledge is essential for optimizing dosing regimens and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolic pathways associated with this compound.

In conclusion, N-[(E)-2-(4-bromophenyl)sulfonyl-2-nitroethenyl]-2,4-difluoroaniline represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further exploration in drug discovery and development. As research continues to uncover new insights into its biological activities and synthetic possibilities, this compound is poised to play a significant role in addressing unmet medical needs.